Cas no 899356-38-8 (7-chloro-2-(2,4-dimethoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidin-4-one)

• Product Name: 7-chloro-2-(2,4-dimethoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidin-4-one
• CAS No: 899356-38-8
• MF: C₁₉H₁₅ClN₂O₄
• MW: 370.786403894424
• CID: 5448636
• Update Time: 2025-06-09

7-chloro-2-(2,4-dimethoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2-(2,4-dimethoxyphenyl)-3,5-dihydrochromeno[2,3-d]pyrimidin-4-one
• 7-chloro-2-(2,4-dimethoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidin-4-one

• Inchi： 1S/C19H15ClN2O4/c1-24-12-4-5-13(16(9-12)25-2)17-21-18(23)14-8-10-7-11(20)3-6-15(10)26-19(14)22-17/h3-7,9H,8H2,1-2H3,(H,21,22,23)
• InChI Key： JUTKZQCQOGWXOK-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2OC)NC(=O)C2CC3=C(OC=2N=1)C=CC(Cl)=C3

Additional information on 7-chloro-2-(2,4-dimethoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidin-4-one

Comprehensive Overview of 7-chloro-2-(2,4-dimethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one (CAS No. 899356-38-8)

The compound 7-chloro-2-(2,4-dimethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one (CAS No. 899356-38-8) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its complex architecture, featuring a chromeno[2,3-d]pyrimidin-4-one core substituted with chloro and dimethoxyphenyl groups, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted drug discovery and diagnostic imaging.

In recent years, the scientific community has shown growing interest in chromeno-pyrimidine derivatives due to their diverse biological activities. The presence of the 7-chloro and 2,4-dimethoxyphenyl substituents in this compound enhances its lipophilicity and potential membrane permeability, crucial factors for drug development. This aligns with current pharmaceutical industry priorities to develop compounds with improved bioavailability and target specificity. The compound's structural features also make it relevant to ongoing research in cancer therapeutics and neurodegenerative disease treatment, addressing some of the most pressing medical challenges today.

The synthesis of 7-chloro-2-(2,4-dimethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one typically involves multi-step organic reactions, with careful control of reaction conditions to achieve high purity. Analytical characterization using HPLC, mass spectrometry, and NMR spectroscopy confirms its molecular structure and purity. These quality control measures are particularly important given the current emphasis on reproducible research and data integrity in scientific publications.

From a materials science perspective, the conjugated π-system in this chromeno-pyrimidine derivative suggests potential applications in organic electronics and optoelectronic devices. The compound's fluorescence properties, influenced by the 2,4-dimethoxyphenyl substituent, make it interesting for developing new sensors or light-emitting materials. This connects with the growing demand for sustainable materials in energy applications and environmental monitoring technologies.

In computational chemistry studies, 7-chloro-2-(2,4-dimethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one serves as an interesting subject for molecular docking simulations and quantum chemical calculations. Researchers utilize these methods to predict its interactions with biological targets and to understand its electronic properties. Such computational approaches have become increasingly important in modern drug discovery pipelines, especially with the rise of AI-assisted drug design and virtual screening techniques.

The stability and storage conditions of this compound are important considerations for researchers. Proper handling under inert atmosphere and protection from light are generally recommended for chromeno-pyrimidine derivatives to maintain their chemical integrity. These precautions align with current good laboratory practice standards and the pharmaceutical industry's focus on compound stability and long-term storage solutions.

Patent literature reveals that derivatives of 7-chloro-2-(2,4-dimethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one have been claimed in various intellectual property filings related to therapeutic applications. This reflects the commercial potential of such compounds and the competitive landscape in small molecule drug development. The specific substitution pattern of this molecule makes it particularly valuable in structure-activity relationship studies for optimizing drug candidates.

Environmental considerations regarding the synthesis and disposal of chromeno-pyrimidine compounds have gained attention in recent years. Researchers are exploring greener synthetic routes and more sustainable purification methods for such heterocyclic systems. This aligns with the broader chemical industry's shift toward green chemistry principles and environmentally friendly processes.

In analytical applications, the distinct UV-Vis absorption and fluorescence emission characteristics of 7-chloro-2-(2,4-dimethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one make it potentially useful as a spectroscopic probe or chromatographic standard. These applications are particularly relevant given the increasing need for sensitive detection methods in biochemical research and quality control laboratories.

The future research directions for this compound likely include further exploration of its biological activities, optimization of its physicochemical properties, and development of more efficient synthetic methodologies. As the scientific community continues to investigate chromeno-pyrimidine scaffolds, compounds like 7-chloro-2-(2,4-dimethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one will remain important subjects of study in both academic and industrial settings.